Cas no 2225148-52-5 (Thalidomide-O-C8-Boc)

• Product Name: Thalidomide-O-C8-Boc
• CAS No: 2225148-52-5
• MF: C₂₆H₃₄N₂O₇
• MW: 486.557367801666
• CID: 4739908
• PubChem ID: 146454256
• Update Time: 2025-06-13

Thalidomide-O-C8-Boc Chemical and Physical Properties

Names and Identifiers

• Thalidomide-O-C8-Boc
• tert-butyl 9-[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindol-4-yl]oxynonanoate
• Nonanoic acid, 9-[[2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo-1H-isoindol-4-yl]oxy]-, 1,1-dimethylethyl ester
• tert-butyl 9-{[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl]oxy}nonanoate
• 2225148-52-5
• DA-58505
• CS-0129799
• tert-butyl 9-((2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindolin-4-yl)oxy)nonanoate
• SCHEMBL21815131
• AKOS040757421
• HY-131159
• F82709
• MS-29040

• Inchi： 1S/C26H34N2O7/c1-26(2,3)35-21(30)13-8-6-4-5-7-9-16-34-19-12-10-11-17-22(19)25(33)28(24(17)32)18-14-15-20(29)27-23(18)31/h10-12,18H,4-9,13-16H2,1-3H3,(H,27,29,31)
• InChI Key： XHFRZVFJJQOBAQ-UHFFFAOYSA-N
• SMILES： O(CCCCCCCCC(=O)OC(C)(C)C)C1=CC=CC2C(N(C(C=21)=O)C1C(NC(CC1)=O)=O)=O

Computed Properties

• Exact Mass: 486.23660143g/mol
• Monoisotopic Mass: 486.23660143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 819
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 119

Additional information on Thalidomide-O-C8-Boc

Recent Advances in Thalidomide-O-C8-Boc (CAS: 2225148-52-5) Research: A Comprehensive Brief

Thalidomide-O-C8-Boc (CAS: 2225148-52-5), a derivative of thalidomide, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its Boc-protected octyloxy group, has shown promising potential in targeted drug delivery and immunomodulatory applications. The unique chemical structure of Thalidomide-O-C8-Boc allows for enhanced stability and controlled release, making it a valuable candidate for further investigation in therapeutic contexts.

Recent studies have focused on the synthesis and optimization of Thalidomide-O-C8-Boc to improve its pharmacokinetic properties. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) to characterize the compound's purity and stability. These efforts have led to the development of more efficient synthetic routes, reducing production costs and increasing scalability for potential clinical applications.

One of the most notable findings in recent research involves the compound's ability to selectively target cereblon (CRBN), a key protein in the ubiquitin-proteasome pathway. This interaction has been leveraged to design proteolysis-targeting chimeras (PROTACs) that degrade disease-causing proteins. Thalidomide-O-C8-Boc's role in these bifunctional molecules highlights its versatility as a molecular glue, facilitating the degradation of previously "undruggable" targets.

In addition to its applications in targeted protein degradation, Thalidomide-O-C8-Boc has demonstrated potential in modulating inflammatory responses. Preclinical studies have shown that the compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, suggesting its utility in treating autoimmune diseases and chronic inflammatory conditions. These findings are particularly relevant given the growing need for novel immunomodulatory agents with improved safety profiles.

Despite these advancements, challenges remain in the clinical translation of Thalidomide-O-C8-Boc. Issues such as off-target effects and potential toxicity require further investigation. Ongoing research aims to address these concerns through structural modifications and the development of more selective derivatives. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progress of Thalidomide-O-C8-Boc from bench to bedside.

In conclusion, Thalidomide-O-C8-Boc (CAS: 2225148-52-5) represents a promising tool in the advancement of chemical biology and drug discovery. Its unique properties and diverse applications underscore its potential to address unmet medical needs. Future research will likely focus on optimizing its therapeutic index and expanding its use in novel treatment modalities, solidifying its role in the next generation of pharmaceutical innovations.